Cas no 3559-07-7 (N-(2-chloroethyl)-N,4-dimethylbenzenesulfonamide)

• Product Name: N-(2-chloroethyl)-N,4-dimethylbenzenesulfonamide
• CAS No: 3559-07-7
• MF: C₁₀H₁₄ClNO₂S
• MW: 247.74166059494
• CID: 920483
• PubChem ID: 224697
• Update Time: 2025-04-19

N-(2-chloroethyl)-N,4-dimethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chloroethyl)-N,4-dimethylbenzenesulfonamide
• AR-1J7810; AKOS012703177; NSC13408; N-(2-chloroethyl)-N-methyl-p-toluenesulfonamide; AC1L5DHM; N-(2-Chlor-aethyl)-N-methyl-toluol-4-sulfonamid; AC1Q6TZP; N-(2-CHLOROETHYL)-N,4-DIMETHYL-BENZENESULFONAMIDE;
• NSC-13408
• N-(2-CHLOROETHYL)-N,4-DIMETHYL-BENZENESULFONAMIDE
• NSC13408
• AKOS012703177
• DTXSID00279613
• DS-001830
• 3559-07-7

• Inchi： 1S/C10H14ClNO2S/c1-9-3-5-10(6-4-9)15(13,14)12(2)8-7-11/h3-6H,7-8H2,1-2H3
• InChI Key： OXQVNJPAGOYOIC-UHFFFAOYSA-N
• SMILES： ClCCN(C)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 247.04352
• Monoisotopic Mass: 247.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 37.38
• LogP: 2.93510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds